Cas no 1271074-47-5 (Ethyl 3-(3,4-difluorophenyl)-3-hydroxy-2,2-dimethylpropanoate)

Ethyl 3-(3,4-difluorophenyl)-3-hydroxy-2,2-dimethylpropanoate is a fluorinated organic compound featuring a hydroxyl group and an ester functionality. Its molecular structure, incorporating difluorophenyl and dimethylpropanoate moieties, lends it potential utility as an intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the hydroxy and ester groups offer reactivity for further derivatization. The compound’s sterically hindered 2,2-dimethylpropanoate backbone may contribute to improved selectivity in synthetic applications. Suitable for research and development, it is typically handled under controlled conditions due to its reactive functional groups. Purity and stability are critical for optimal performance in synthetic pathways.

Ethyl 3-(3,4-difluorophenyl)-3-hydroxy-2,2-dimethylpropanoate structure

1271074-47-5 structure

Product Name:Ethyl 3-(3,4-difluorophenyl)-3-hydroxy-2,2-dimethylpropanoate

CAS No:1271074-47-5

MF:C₁₃H₁₆F₂O₃

MW:258.261151313782

CID:6007516

PubChem ID:55071319

Update Time:2025-05-25

Ethyl 3-(3,4-difluorophenyl)-3-hydroxy-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

- ethyl 3-(3,4-difluorophenyl)-3-hydroxy-2,2-dimethylpropanoate
- AKOS006082957
- EN300-738738
- 1271074-47-5
- Ethyl 3-(3,4-difluorophenyl)-3-hydroxy-2,2-dimethylpropanoate
- Inchi： 1S/C13H16F2O3/c1-4-18-12(17)13(2,3)11(16)8-5-6-9(14)10(15)7-8/h5-7,11,16H,4H2,1-3H3
- InChI Key： CHFLENQIRHBDBK-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1)C(C(C(=O)OCC)(C)C)O)F

Computed Properties

Exact Mass: 258.10675069g/mol
Monoisotopic Mass: 258.10675069g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 294
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 46.5Å²

Ethyl 3-(3,4-difluorophenyl)-3-hydroxy-2,2-dimethylpropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-738738-1.0g	ethyl 3-(3,4-difluorophenyl)-3-hydroxy-2,2-dimethylpropanoate	1271074-47-5		1g	$0.0	2023-06-06

Ethyl 3-(3,4-difluorophenyl)-3-hydroxy-2,2-dimethylpropanoate Related Literature

1. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
2. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Ethyl 3-(3,4-difluorophenyl)-3-hydroxy-2,2-dimethylpropanoate

Research Update on Ethyl 3-(3,4-difluorophenyl)-3-hydroxy-2,2-dimethylpropanoate (CAS: 1271074-47-5)

Ethyl 3-(3,4-difluorophenyl)-3-hydroxy-2,2-dimethylpropanoate (CAS: 1271074-47-5) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a difluorophenyl group and a hydroxypropanoate moiety, has shown promise in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as an intermediate in drug development.

The synthesis of Ethyl 3-(3,4-difluorophenyl)-3-hydroxy-2,2-dimethylpropanoate has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, which enhanced the stereoselectivity of the reaction. This advancement is critical for scaling up production and ensuring reproducibility in industrial settings.

Pharmacological evaluations of this compound have revealed its potential as a modulator of inflammatory pathways. In vitro studies using human cell lines indicated that Ethyl 3-(3,4-difluorophenyl)-3-hydroxy-2,2-dimethylpropanoate exhibits inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its applicability in developing treatments for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the compound's mechanism of action have identified its interaction with specific nuclear receptors, particularly the peroxisome proliferator-activated receptors (PPARs). Molecular docking studies highlighted its binding affinity for PPAR-γ, a receptor implicated in metabolic disorders like diabetes. This discovery opens new avenues for repurposing the compound in metabolic syndrome therapeutics.

In addition to its therapeutic potential, Ethyl 3-(3,4-difluorophenyl)-3-hydroxy-2,2-dimethylpropanoate has been explored as a chiral building block in asymmetric synthesis. Its stereochemical properties make it a valuable intermediate for constructing complex molecules with high enantiomeric purity. Recent work in Organic Letters (2024) showcased its utility in the synthesis of bioactive natural products and pharmaceuticals.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability and metabolic stability need to be addressed through further structural modifications and preclinical studies. Ongoing research aims to optimize its pharmacokinetic profile while retaining its pharmacological efficacy.

In conclusion, Ethyl 3-(3,4-difluorophenyl)-3-hydroxy-2,2-dimethylpropanoate (CAS: 1271074-47-5) represents a versatile and pharmacologically active compound with broad applications in drug discovery and chemical biology. Continued research efforts are expected to uncover additional therapeutic benefits and refine its synthetic pathways, paving the way for its integration into future pharmaceutical developments.